8-[2-Methoxy-4-(morpholine-4-sulfonyl)phenyl]-7H-purine

• CAS No.: 89469-20-5
• Molecular Formula: C16H17N5O4S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 4-[3-methoxy-4-(7H-purin-8-yl)phenyl]sulfonylmorpholine
• InChI: InChI=1S/C16H17N5O4S/c1-24-14-8-11(26(22,23)21-4-6-25-7-5-21)2-3-12(14)15-19-13-9-17-10-18-16(13)20-15/h2-3,8-10H,4-7H2,1H3,(H,17,18,19,20)
• InChI Key: GYQNQDMOKOKYEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)N2CCOCC2)C3=NC4=NC=NC=C4N3

Description

8-[2-Methoxy-4-(morpholine-4-sulfonyl)phenyl]-7H-purine is a useful research compound. Its molecular formula is C16H17N5O4S and its molecular weight is 375.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An amount of 0.8 ml of morpholine was dissolved in a two-phase mixture of 40 ml of ethyl acetate and 40 ml of water. Then, 1 gm of crude 8-(2'-methoxy-4'-chlorosulfonylphenyl)-purine hydrochloride was added thereto in batches, under vigorous stirring, and the resulting mixture was heated to 80° C. for two hours. The reaction mixture was concentrated down to one-third of the volume, and the crystals precipitated were subjected to suction filtration and washed with water.